Cas no 1016704-72-5 (2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide)

• Product Name: 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide
• CAS No: 1016704-72-5
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• CID: 6401875
• PubChem ID: 20120470
• Update Time: 2025-05-26

2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide
• AKOS000157607
• 1016704-72-5
• EN300-14407267
• Z26413999

• Inchi： 1S/C12H10ClN3O2/c1-18-10-5-4-8(7-15-10)16-12(17)9-3-2-6-14-11(9)13/h2-7H,1H3,(H,16,17)
• InChI Key： FNNNPJPRDBVUJJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1C=NC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 263.0461543g/mol
• Monoisotopic Mass: 263.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide

Introduction to 2-Chloro-N-(6-Methoxypyridin-3-yl)pyridine-3-carboxamide (CAS No. 1016704-72-5)

2-Chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide, with the CAS number 1016704-72-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a chloro-substituted pyridine ring and a methoxy-substituted pyridine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide can be represented as C₁₄H₁₂ClN₃O₂. The presence of the chloro and methoxy groups imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. Recent studies have focused on elucidating the pharmacological properties of this compound, particularly its potential as a therapeutic agent for various diseases.

In the context of medicinal chemistry, 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide has been investigated for its anti-inflammatory and anti-cancer activities. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders. Additionally, preclinical studies have demonstrated its ability to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

The mechanism of action of 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide is not yet fully understood, but recent findings suggest that it may target multiple signaling pathways involved in inflammation and cancer. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of genes involved in inflammation and cell survival. Furthermore, this compound may also modulate the activity of other signaling molecules such as mitogen-activated protein kinases (MAPKs) and phosphatidylinositol 3-kinase (PI3K)/Akt pathways.

Beyond its therapeutic potential, 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide has also been studied for its use as a chemical probe in biological research. Its ability to selectively modulate specific signaling pathways makes it a valuable tool for investigating the molecular mechanisms underlying various diseases. For example, researchers have used this compound to study the role of NF-κB in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In terms of safety and toxicity, preliminary studies have indicated that 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile and potential side effects. Clinical trials are currently underway to assess its efficacy and safety in human subjects.

The synthesis of 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide has been optimized using various methodologies, including microwave-assisted synthesis and transition-metal-catalyzed cross-coupling reactions. These methods have improved the yield and purity of the compound, making it more accessible for large-scale production and further research.

In conclusion, 2-chloro-N-(6-methoxypyridin-3-yl)pyridine-3-carboxamide (CAS No. 1016704-72-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.